Cas no 4066-99-3 (Ethyl 6-cyclohexylhexanoate)

• Product Name: Ethyl 6-cyclohexylhexanoate
• CAS No: 4066-99-3
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 926055
• PubChem ID: 347745
• Update Time: 2025-04-19

Ethyl 6-cyclohexylhexanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyclohexylhexanoate
• 6-cyclohexyl-hexanoic acid ethyl ester
• 6-Cyclohexyl-hexansaeure-aethylester
• 6-Cyclohexyl-hexansaeure-ethylester
• AC1L880E
• NSC406574
• DILSTQZMDHFZQK-UHFFFAOYSA-N
• SCHEMBL16060975
• 4066-99-3
• DTXSID90324383
• NSC-406574

• Inchi： 1S/C14H26O2/c1-2-16-14(15)12-8-4-7-11-13-9-5-3-6-10-13/h13H,2-12H2,1H3
• InChI Key： DILSTQZMDHFZQK-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCC1CCCCC1)=O

Computed Properties

• Exact Mass: 226.19338
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 4.08030